Cas no 10479-23-9 (N-methyl-n-[(2-methylphenyl)methyl]-1-phenylmethanamine)

• Product Name: N-methyl-n-[(2-methylphenyl)methyl]-1-phenylmethanamine
• CAS No: 10479-23-9
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 1146730
• PubChem ID: 10680728
• Update Time: 2025-04-20

N-methyl-n-[(2-methylphenyl)methyl]-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-n-[(2-methylphenyl)methyl]-1-phenylmethanamine
• MCULE-8922092978
• AKOS008019587
• T6659860
• o,N-Dimethylbenzylamin
• Benzenemethanamine, N,2-dimethyl-N-(phenylmethyl)-
• benzyl-methyl-(2-methyl-benzyl)-amine
• CTK0G6024
• MCULE-8922092978; AKOS008019587; T6659860; o,N-Dimethylbenzylamin; Benzenemethanamine, N,2-dimethyl-N-(phenylmethyl)-; benzyl-methyl-(2-methyl-benzyl)-amine; CTK0G6024;
• Z54747643
• DTXSID60443434
• SCHEMBL21509497
• 10479-23-9

• Inchi： 1S/C16H19N/c1-14-8-6-7-11-16(14)13-17(2)12-15-9-4-3-5-10-15/h3-11H,12-13H2,1-2H3
• InChI Key： PSBPHJZLPVJJER-UHFFFAOYSA-N
• SMILES： N(C)(CC1C=CC=CC=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24